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Compound of Interest

Compound Name: 3-(1H-imidazol-1-yl)aniline

Cat. No.: B171951 Get Quote

An In-Depth Technical Guide to 3-(Imidazol-1-
yl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

potential biological properties of 3-(imidazol-1-yl)aniline. The information is intended to support

research and development activities, particularly in the fields of medicinal chemistry and

materials science.

Core Properties
3-(Imidazol-1-yl)aniline, with the CAS number 112677-67-5, is an aromatic amine containing an

imidazole substituent. While extensive experimental data for this specific molecule is not readily

available in the public domain, its properties can be inferred from related compounds and

general chemical principles.

Physical and Chemical Data
The following table summarizes the known and estimated properties of 3-(imidazol-1-yl)aniline.
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Property Value Source/Method

Molecular Formula C₉H₉N₃ [Calculated]

Molecular Weight 159.19 g/mol [Calculated][1][2]

Appearance
White to off-white solid

(predicted)

[General observation for

similar compounds]

Melting Point Not available -

Boiling Point Not available -

Solubility

Predicted to be soluble in

organic solvents like DMSO,

DMF, and alcohols. Limited

solubility in water.

[Inference from related N-

arylimidazoles][3]

pKa Not available -

Synthesis and Experimental Protocols
The synthesis of 3-(imidazol-1-yl)aniline can be achieved through established N-arylation

cross-coupling reactions. The Ullmann condensation and the Buchwald-Hartwig amination are

two prominent methods applicable for this transformation.

Proposed Synthesis via Ullmann Condensation
The Ullmann condensation provides a classical approach to the formation of the C-N bond

between an aryl halide and a nitrogen-containing heterocycle, catalyzed by copper.

Reaction Scheme:
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Ullmann Condensation for 3-(Imidazol-1-yl)aniline

3-Bromoaniline
CuI, Base (e.g., K2CO3)

Solvent (e.g., DMF), Heat
Imidazole

3-(Imidazol-1-yl)aniline

Buchwald-Hartwig Amination for 3-(Imidazol-1-yl)aniline

3-Bromoaniline
Pd Catalyst (e.g., Pd(OAc)2)

Ligand (e.g., Xantphos), Base (e.g., Cs2CO3)
Solvent (e.g., Toluene), Heat

Imidazole

3-(Imidazol-1-yl)aniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis and Evaluation of 3-(Imidazol-1-yl)aniline

Synthesis

Characterization

Further Evaluation

Select Synthesis Route
(Ullmann or Buchwald-Hartwig)

Prepare Reactants:
3-Bromoaniline, Imidazole,

Catalyst, Ligand, Base, Solvent

Perform Cross-Coupling Reaction

Reaction Work-up and Extraction

Purification by
Column Chromatography

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Purity Assessment (e.g., HPLC)

Biological Activity Screening

Structure-Activity Relationship (SAR) Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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